Cas no 1343588-09-9 (N-cyclopropylthian-3-amine)

• Product Name: N-cyclopropylthian-3-amine
• CAS No: 1343588-09-9
• MF: C₈H₁₅NS
• MW: 157.27640080452
• CID: 5099652
• PubChem ID: 62872494
• Update Time: 2026-03-03

N-cyclopropylthian-3-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-amine, N-cyclopropyltetrahydro-
• N-cyclopropylthian-3-amine

• Inchi： 1S/C8H15NS/c1-2-8(6-10-5-1)9-7-3-4-7/h7-9H,1-6H2
• InChI Key： VWEOMLYDUOPTRH-UHFFFAOYSA-N
• SMILES： C1SCCCC1NC1CC1

Additional information on N-cyclopropylthian-3-amine

Professional Introduction to N-cyclopropylthian-3-amine (CAS No. 1343588-09-9)

N-cyclopropylthian-3-amine, with the chemical identifier CAS No. 1343588-09-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered considerable attention due to its structural uniqueness and potential applications in drug development. The compound features a cyclopropyl group attached to a thiophene ring, which is further substituted with an amine functional group at the 3-position. This particular arrangement imparts distinct chemical properties that make it a valuable candidate for various synthetic and pharmacological explorations.

The molecular structure of N-cyclopropylthian-3-amine consists of a six-membered aromatic thiophene ring, which is known for its stability and ability to participate in diverse chemical reactions. The presence of the cyclopropyl group enhances the compound's steric hindrance, influencing its reactivity and interactions with biological targets. The amine functionality at the 3-position provides a nucleophilic site, enabling further derivatization and functionalization, which is crucial for medicinal chemistry applications.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. N-cyclopropylthian-3-amine has been studied for its potential role in developing novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies. For instance, thiophene-based compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropyl substituent is particularly noteworthy as it can modulate the electronic properties of the thiophene ring, thereby affecting its interaction with biological receptors.

One of the most compelling aspects of N-cyclopropylthian-3-amine is its versatility in synthetic chemistry. The compound can serve as a building block for more complex molecules through various coupling reactions, such as Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and Heck reactions. These transformations allow chemists to introduce additional functional groups or modify existing ones, leading to a diverse library of derivatives with tailored properties. Such flexibility is invaluable in drug discovery pipelines, where rapid and efficient synthesis of analogs is often required.

Recent advancements in computational chemistry have further enhanced the understanding of N-cyclopropylthian-3-amine's reactivity and mechanism of action. Molecular modeling studies have revealed insights into how this compound might interact with biological targets at the atomic level. These simulations have been instrumental in predicting binding affinities and optimizing lead structures for drug development. By leveraging computational tools, researchers can accelerate the design process and reduce experimental costs, making high-throughput screening more feasible.

The pharmacological potential of N-cyclopropylthian-3-amine has also been explored in several preclinical studies. Researchers have investigated its effects on various biological pathways, including enzyme inhibition and receptor binding. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. While these findings are promising, further studies are needed to validate these effects and determine the optimal therapeutic dosages.

From a synthetic perspective, N-cyclopropylthian-3-amine offers an excellent platform for exploring new methodologies and improving existing synthetic routes. The challenge lies in developing efficient synthetic strategies that minimize side reactions and maximize yield. Recent innovations in catalytic systems and green chemistry principles have provided new avenues for achieving this goal. For example, transition metal-catalyzed reactions have enabled the construction of complex molecular architectures with high precision.

The future of N-cyclopropylthian-3-amine research looks promising as interdisciplinary collaborations continue to flourish between chemists, biologists, and pharmacologists. By combining experimental techniques with computational modeling, researchers can gain a more comprehensive understanding of this compound's potential applications. Additionally, advancements in biocatalysis and flow chemistry may offer new ways to synthesize this molecule and its derivatives more efficiently.

In conclusion, N-cyclopropylthian-3-amine (CAS No. 1343588-09-9) represents a fascinating compound with significant implications in pharmaceutical chemistry. Its unique structural features make it a versatile building block for drug development, while its potential biological activities warrant further investigation. As research continues to evolve, this compound is likely to play an increasingly important role in the discovery and synthesis of novel therapeutic agents.